Cas no 731002-59-8 (2-chloro-4-(trifluoromethyl)pyridin-3-ol)

2-Chloro-4-(trifluoromethyl)pyridin-3-ol is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl and chloro substituents enhance reactivity, making it a versatile intermediate for constructing complex heterocyclic frameworks. The hydroxyl group at the 3-position allows for further functionalization, enabling precise modifications in target molecules. This compound exhibits favorable stability under standard conditions, facilitating handling and storage. Its structural features contribute to improved bioavailability and metabolic resistance in derived compounds, making it valuable for developing bioactive agents. The electron-withdrawing effects of the trifluoromethyl group also influence regioselectivity in subsequent reactions, enhancing synthetic efficiency.

2-chloro-4-(trifluoromethyl)pyridin-3-ol structure

731002-59-8 structure

Product Name:2-chloro-4-(trifluoromethyl)pyridin-3-ol

CAS No:731002-59-8

MF:C₆H₃ClF₃NO

MW:197.542330980301

MDL:MFCD16610506

CID:2101857

PubChem ID:72212902

Update Time:2025-05-28

2-chloro-4-(trifluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinol, 2-chloro-4-(trifluoromethyl)-
- 2-chloro-4-(trifluoromethyl)pyridin-3-ol
- 731002-59-8
- P19569
- MFCD16610506
- 2-CHLORO-3-HYDROXY-4-(TRIFLUOROMETHYL)PYRIDINE
- AS-79652
- CS-0185348
- SY246887
- AB71213
- MDL： MFCD16610506
- Inchi： 1S/C6H3ClF3NO/c7-5-4(12)3(1-2-11-5)6(8,9)10/h1-2,12H
- InChI Key： FWUISHIPDMLMDO-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CN=1)C(F)(F)F)O

Computed Properties

Exact Mass: 196.9855259g/mol
Monoisotopic Mass: 196.9855259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 33.1Å²

2-chloro-4-(trifluoromethyl)pyridin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024000480-250mg	2-Chloro-3-hydroxy-4-(trifluoromethyl)pyridine	731002-59-8	97%	250mg	$646.00	2023-09-01
Alichem	A024000480-500mg	2-Chloro-3-hydroxy-4-(trifluoromethyl)pyridine	731002-59-8	97%	500mg	$1038.80	2023-09-01
Alichem	A024000480-1g	2-Chloro-3-hydroxy-4-(trifluoromethyl)pyridine	731002-59-8	97%	1g	$1713.60	2023-09-01
Chemenu	CM328192-1g	2-chloro-4-(trifluoromethyl)pyridin-3-ol	731002-59-8	95%+	1g	$486	2022-06-10
Chemenu	CM328192-5g	2-chloro-4-(trifluoromethyl)pyridin-3-ol	731002-59-8	95%+	5g	$1458	2022-06-10
Chemenu	CM328192-10g	2-chloro-4-(trifluoromethyl)pyridin-3-ol	731002-59-8	95%+	10g	$2430	2022-06-10
eNovation Chemicals LLC	D632636-1G	2-chloro-4-(trifluoromethyl)pyridin-3-ol	731002-59-8	97%	1g	$510	2024-07-21
eNovation Chemicals LLC	D632636-5G	2-chloro-4-(trifluoromethyl)pyridin-3-ol	731002-59-8	97%	5g	$1535	2024-07-21
eNovation Chemicals LLC	D632636-10G	2-chloro-4-(trifluoromethyl)pyridin-3-ol	731002-59-8	97%	10g	$2555	2024-07-21
eNovation Chemicals LLC	D632636-25G	2-chloro-4-(trifluoromethyl)pyridin-3-ol	731002-59-8	97%	25g	$5115	2024-07-21